Cas no 332149-42-5 (4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one)

• Product Name: 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one
• CAS No: 332149-42-5
• MF: C₁₉H₁₆BrNO₄
• MW: 402.238644599915
• CID: 5971620
• PubChem ID: 5336946
• Update Time: 2025-06-08

4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one
• 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-1,5-dihydro-2H-pyrrol-2-one
• 2H-Pyrrol-2-one, 4-benzoyl-5-(4-bromophenyl)-1,5-dihydro-3-hydroxy-1-(2-hydroxyethyl)-
• AKOS000564740
• SMR000515193
• HMS2839A13
• 4-Benzoyl-5-(4-bromo-phenyl)-3-hydroxy-1-(2-hydroxy-ethyl)-1,5-dihydro-pyrrol-2-one
• AB00097190-01
• EU-0012561
• AKOS005628455
• MLS001207280
• CHEMBL1875317
• (4E)-5-(4-bromophenyl)-1-(2-hydroxyethyl)-4-[hydroxy(phenyl)methylidene]pyrrolidine-2,3-dione
• 332149-42-5

• Inchi： 1S/C19H16BrNO4/c20-14-8-6-12(7-9-14)16-15(17(23)13-4-2-1-3-5-13)18(24)19(25)21(16)10-11-22/h1-9,16,22,24H,10-11H2
• InChI Key： HBTDLCZJPWLLPC-UHFFFAOYSA-N
• SMILES： N1(CCO)C(C2=CC=C(Br)C=C2)C(C(=O)C2=CC=CC=C2)=C(O)C1=O

Computed Properties

• Exact Mass: 401.02627g/mol
• Monoisotopic Mass: 401.02627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Density: 1.577±0.06 g/cm3(Predicted)
• Boiling Point: 606.6±55.0 °C(Predicted)
• pka: 4.50±1.00(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one

Research Brief on 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one (CAS: 332149-42-5)

In recent years, the compound 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one (CAS: 332149-42-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic pyrrolone derivative exhibits a unique structural framework, combining a benzoyl group, a bromophenyl moiety, and a hydroxyethyl substituent, which makes it a promising candidate for various pharmacological applications. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, particularly in the context of anti-inflammatory, anticancer, and antimicrobial therapies.

The synthesis of 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one has been optimized through multi-step organic reactions, including condensation and cyclization processes. Advanced spectroscopic techniques such as NMR, IR, and mass spectrometry have been employed to confirm its molecular structure. Researchers have also explored its reactivity and stability under various physiological conditions, providing insights into its potential as a drug-like molecule. The compound's ability to interact with biological targets, such as enzymes and receptors, has been a focal point of recent investigations.

One of the most notable findings is the compound's inhibitory activity against specific kinases involved in inflammatory pathways. In vitro studies have demonstrated its efficacy in reducing the production of pro-inflammatory cytokines, suggesting its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, preliminary cytotoxicity assays have revealed selective activity against certain cancer cell lines, with minimal effects on normal cells. These findings highlight the compound's therapeutic potential and warrant further preclinical evaluation.

Another area of interest is the antimicrobial properties of 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one. Recent studies have shown that it exhibits broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungal strains. The mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic processes. These properties make it a promising candidate for addressing the growing challenge of antibiotic resistance.

Despite these promising results, challenges remain in the development of 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to advance this compound through the drug development pipeline.

In conclusion, 4-benzoyl-5-(4-bromophenyl)-3-hydroxy-1-(2-hydroxyethyl)-2,5-dihydro-1H-pyrrol-2-one (CAS: 332149-42-5) represents a versatile and pharmacologically active molecule with significant potential in multiple therapeutic areas. Ongoing research aims to elucidate its mechanisms of action, optimize its pharmacological properties, and explore its clinical applications. The compound's unique structural features and biological activities make it a valuable subject for future studies in chemical biology and drug discovery.